N-(2-fluorophenyl)-2-((2-oxo-1-(pyridin-3-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[[2-oxo-1-(pyridin-3-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H19FN4O2S/c22-16-7-1-2-8-17(16)24-19(27)13-29-20-15-6-3-9-18(15)26(21(28)25-20)12-14-5-4-10-23-11-14/h1-2,4-5,7-8,10-11H,3,6,9,12-13H2,(H,24,27)
• InChI Key: ZIHDWKHGKOTPCP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N(C(=O)N=C2SCC(=O)NC3=CC=CC=C3F)CC4=CN=CC=C4
• Molecular Formula: C21H19FN4O2S
• Molecular Weight: 410.5 g/mol

Description

N-(2-fluorophenyl)-2-((2-oxo-1-(pyridin-3-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H19FN4O2S and its molecular weight is 410.47. The purity is usually 95%.
BenchChem offers high-quality N-(2-fluorophenyl)-2-((2-oxo-1-(pyridin-3-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-fluorophenyl)-2-((2-oxo-1-(pyridin-3-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis and Imaging Agents

• Research has demonstrated the development of selective radioligands for imaging translocator protein (18 kDa) with PET, utilizing compounds from a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, which are structurally related to the queried compound. These compounds, including DPA-714, have been synthesized and labeled with fluorine-18 for in vivo imaging using positron emission tomography, highlighting their potential as imaging agents in neuroinflammatory processes (Dollé et al., 2008).

Kinase Inhibitors and Anticancer Activities

• Studies on the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors have explored various heterocyclic analogues to improve metabolic stability, with compounds showing potent in vitro and in vivo inhibitory activities, suggesting potential applications in cancer therapy (Stec et al., 2011).
• Another study focused on thiazolyl N-benzyl-substituted acetamide derivatives, demonstrating Src kinase inhibitory and anticancer activities. These findings suggest potential therapeutic applications in treating cancers through the inhibition of specific kinases (Fallah-Tafti et al., 2011).

Antimicrobial Activity

• Research into new heterocycles incorporating antipyrine moiety has yielded compounds with demonstrated antimicrobial activities. Such studies illustrate the potential of structurally related compounds in developing new antimicrobial agents, which could be relevant to the applications of the queried compound (Bondock et al., 2008).